Cas no 201595-60-0 (1,3-Dinitrobenzene-13C6)

• Product Name: 1,3-Dinitrobenzene-13C6
• CAS No: 201595-60-0
• MF: C₆H₄N₂O₄
• MW: 174.062890052795
• CID: 254078
• PubChem ID: 16213501
• Update Time: 2025-09-19

1,3-Dinitrobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzene-13C6,1,3-dinitro- (9CI)
• 1,3-DINITROBENZENE, [13C6]
• 1,3-dinitro(13C6)benzene
• 1,3-DINITROBENZENE-1,2,3,4,5,6-13C6
• Benzene-13c6,1,3-dinitro-(9ci)
• 1,3-Dinitro(~13~C_6_)benzene
• DTXSID10583995
• 1,3-Dinitrobenzene-13C6
• AKOS015889120
• 201595-60-0
• J-013067
• AT35438
• 1,3-dinitro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene
• 1,3-Dinitrobenzene-13C6, 99 atom % 13C
• Benzene-13C6, 1,3-dinitro- (9CI)

• Inchi： 1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： WDCYWAQPCXBPJA-IDEBNGHGSA-N
• SMILES： [O-][N+]([13C]1[13CH]=[13CH][13CH]=[13C]([13CH]=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 174.03723563g/mol
• Monoisotopic Mass: 174.03723563g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.416 g/mL at 25 °C
• Melting Point: 88-90 °C(lit.)
• Boiling Point: 297 °C(lit.)
• Flash Point: 150℃
• Refractive Index: 1.612
• Solubility: Dichloromethane; Ethyl Acetate
• Solubility: Not determined
• Vapor Pressure: Not available

1,3-Dinitrobenzene-13C6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3443 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 5-26/27/28-33-40
• Safety Instruction： 22-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R5
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes